Cas no 51361-92-3 (2-Formyl-1H-pyrrole-3-carboxylic acid)

2-Formyl-1H-pyrrole-3-carboxylic acid is a versatile heterocyclic compound featuring both formyl and carboxylic acid functional groups on a pyrrole scaffold. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems, pharmaceuticals, and agrochemicals. The presence of reactive formyl and carboxyl groups allows for diverse derivatization, enabling applications in cross-coupling reactions, condensation reactions, and as a building block for bioactive molecules. Its pyrrole core is significant in medicinal chemistry due to its prevalence in natural products and drug candidates. The compound's high purity and stability ensure reliable performance in research and industrial settings, supporting its use in advanced chemical synthesis and drug discovery.

2-Formyl-1H-pyrrole-3-carboxylic acid structure

51361-92-3 structure

Product Name:2-Formyl-1H-pyrrole-3-carboxylic acid

CAS No:51361-92-3

MF:C₆H₅NO₃

MW:139.108801603317

CID:935219

PubChem ID:12246262

Update Time:2025-07-02

2-Formyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-carboxylicacid,2-formyl-(9CI)
- 2-formyl-pyrrole-3-carboxylic acid
- 2-formyl-1H-pyrrole-3-carboxylic acid
- 2-Formyl-1H-pyrrole-3-carboxylic acid
- Inchi： 1S/C6H5NO3/c8-3-5-4(6(9)10)1-2-7-5/h1-3,7H,(H,9,10)
- InChI Key： PLICKHNDGZZUCO-UHFFFAOYSA-N
- SMILES： OC(C1C=CNC=1C=O)=O

Computed Properties

Exact Mass: 139.026943022g/mol
Monoisotopic Mass: 139.026943022g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.2
XLogP3: 0

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 391.7±27.0 °C at 760 mmHg
Flash Point: 190.7±23.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Formyl-1H-pyrrole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Formyl-1H-pyrrole-3-carboxylic acid Pricemore >>

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Chemenu	CM521423-1g	2-Formyl-1H-pyrrole-3-carboxylic acid	51361-92-3	95%	1g	$***	2023-03-30
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